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Compound of Interest

Compound Name: Viburnitol

Cat. No.: B1251105

A deep dive into the historical archives of natural product chemistry reveals the discovery and
initial isolation of viburnitol, a cycloheptanepentol, by the pioneering chemists Frederick
Belding Power and Frank Tutin in 1908. This technical guide illuminates the original
experimental methodologies employed for its extraction from Viburnum tinus and presents the
guantitative data that first characterized this intriguing natural product.

Discovery and Historical Context

In the early 20th century, the chemical investigation of medicinal plants was a burgeoning field,
with chemists diligently working to isolate and identify the active principles responsible for their
therapeutic effects. It was within this scientific landscape that Power and Tutin undertook a
systematic chemical examination of the leaves of Viburnum tinus, a species of flowering plant
in the family Adoxaceae, native to the Mediterranean region. Their meticulous work, published
in the Journal of the Chemical Society, Transactions in 1908, led to the first-ever isolation of a
new crystalline substance they named "viburnitol." This discovery was a significant
contribution to the understanding of the chemical constituents of the Viburnum genus.

Experimental Protocols for the Isolation of
Viburnitol

The original isolation of viburnitol by Power and Tutin was a multi-step process involving
classical extraction and purification techniques. The following is a detailed description of the
probable experimental protocol, reconstructed from their 1908 publication.
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Initial Extraction of Plant Material

The process commenced with the collection and drying of the leaves of Viburnum tinus. A large
quantity of the dried and ground leaves was subjected to exhaustive extraction with hot
ethanol. This initial step was crucial for the efficient removal of a wide range of organic
compounds from the plant matrix.

Purification of the Ethanolic Extract

The resulting ethanolic extract, a complex mixture of various plant constituents, underwent a
series of purification steps. The ethanol was distilled off to yield a concentrated aqueous
extract. This concentrate was then treated with a solution of basic lead acetate. This reagent
was commonly used at the time to precipitate tannins, gums, and other impurities, thereby
clarifying the extract.

Removal of Lead and Subsequent Crystallization

The excess lead from the filtrate was carefully removed by precipitation with hydrogen sulfide.
The resulting lead-free solution was then concentrated under reduced pressure to a syrup.
Upon standing for a prolonged period, a crystalline substance, viburnitol, separated from the
syrupy residue.

Recrystallization for Purity

The crude viburnitol crystals were further purified by repeated recrystallization from hot
ethanol or water. This process of dissolving the crystals in a hot solvent and allowing them to
cool slowly is a standard technique to obtain highly pure crystalline compounds.

Quantitative Data and Physicochemical
Characterization

Power and Tutin's 1908 paper provided the first quantitative data on the yield and
physicochemical properties of viburnitol. These initial findings were instrumental in its
characterization as a new natural product.
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Parameter Reported Value (1908)

Not explicitly quantified as a percentage of the
Yield from Viburnum tinus leaves total leaf mass in the initial report, but isolated in
sufficient quantity for characterization.

Melting Point 175-176 °C
Optical Rotation Optically inactive
Elemental Analysis Consistent with the empirical formula C7H1405s

Logical Workflow of Viburnitol Isolation

The logical progression of the experimental steps for the isolation of viburnitol can be
visualized as a clear workflow, starting from the raw plant material and culminating in the pure

crystalline compound.
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Workflow for the historical isolation of viburnitol.

Conclusion

The discovery and isolation of viburnitol by Power and Tutin in 1908 represent a significant
milestone in the field of natural product chemistry. Their systematic approach, employing the
established techniques of the time, allowed for the identification of a novel cycloheptanepentol
from Viburnum tinus. The foundational quantitative data and experimental protocols they
reported have paved the way for subsequent research into the chemistry and potential
biological activities of this interesting natural compound. This in-depth guide serves as a
valuable resource for researchers, scientists, and drug development professionals interested in

the history and isolation of viburnitol.

« To cite this document: BenchChem. [Unveiling Viburnitol: A Technical Chronicle of its
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isolation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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